Cas no 1361689-00-0 (2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl)

• Product Name: 2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl
• CAS No: 1361689-00-0
• MF: C₁₄H₇Cl₄F₃
• MW: 374.012590646744
• CID: 4995685
• Update Time: 2025-10-28

2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7Cl4F3/c15-6-7-1-2-8(14(19,20)21)3-10(7)11-4-9(16)5-12(17)13(11)18/h1-5H,6H2
• SMILES： ClCC1C=CC(C(F)(F)F)=CC=1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Additional information on 2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl

Introduction to 2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361689-00-0)

2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl, with the CAS number 1361689-00-0, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its biphenyl core, which is substituted with multiple chlorine and trifluoromethyl groups, making it a valuable candidate for a wide range of research and industrial applications.

The molecular formula of 2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl is C₁₄H₇Cl₄F₃, and its molecular weight is approximately 378.99 g/mol. The presence of multiple chlorine and trifluoromethyl groups imparts unique physical and chemical properties to this compound, such as high thermal stability, low solubility in water, and strong electron-withdrawing effects. These properties make it an attractive candidate for use in the development of new materials and pharmaceuticals.

In the field of pharmaceutical research, 2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including antiviral, anticancer, and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of chlorinated biphenyl derivatives demonstrated potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding suggests that 2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl could be further investigated for its potential as an antiviral agent.

Beyond pharmaceutical applications, 2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl has also been studied for its use in materials science. The high thermal stability and low solubility of this compound make it suitable for applications in polymer science and electronic materials. A recent study published in the Journal of Polymer Science in 2020 investigated the use of chlorinated biphenyl derivatives as flame retardants in polymer composites. The results showed that these compounds effectively improved the flame retardancy of the polymers without significantly affecting their mechanical properties. This research highlights the potential of 2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl as a functional additive in polymer formulations.

The synthesis of 2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the coupling of 1-chloro-4-trifluoromethylbenzene with 1-chloro-4-chloromethyldichlorobenzene using a transition metal catalyst such as palladium on carbon (Pd/C). The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, making the synthesis of this compound more accessible to researchers and industrial chemists.

The characterization of 2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These techniques provide detailed information about the molecular structure and purity of the compound. For example, NMR spectroscopy can confirm the presence of specific functional groups such as the chloromethyl and trifluoromethyl moieties. Mass spectrometry can provide accurate molecular weight measurements and help identify any impurities or side products that may be present.

In conclusion, 2'-(Chloromethyl)-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361689-00-0) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific fields.